Cas no 1822632-33-6 ((4-Bromo-3-methoxyphenyl)methanethiol)

• Product Name: (4-Bromo-3-methoxyphenyl)methanethiol
• CAS No: 1822632-33-6
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6032290
• PubChem ID: 91874405
• Update Time: 2025-06-13

(4-Bromo-3-methoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3-methoxyphenyl)methanethiol
• EN300-1894177
• 1822632-33-6
• (4-Bromo-3-methoxyphenyl)methanethiol

• Inchi： 1S/C8H9BrOS/c1-10-8-4-6(5-11)2-3-7(8)9/h2-4,11H,5H2,1H3
• InChI Key： OHMSAOKBDXBJQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CS)=CC=1OC

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (4-Bromo-3-methoxyphenyl)methanethiol

Introducing (4-Bromo-3-methoxyphenyl)methanethiol (CAS No. 1822632-33-6): A Key Intermediate in Modern Chemical Research

CAS No. 1822632-33-6, identified by the systematic name (4-Bromo-3-methoxyphenyl)methanethiol, represents a compound of significant interest in the realm of organic synthesis and pharmaceutical development. This thiol derivative, featuring a bromo and methoxy substituent on a phenyl ring, has garnered attention due to its versatile reactivity and potential applications in the synthesis of biologically active molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic core imparts unique chemical properties, making it a valuable building block for medicinal chemists and materials scientists alike.

The (4-Bromo-3-methoxyphenyl)methanethiol molecule is characterized by its thiol (-SH) functional group, which is known for its nucleophilic nature and ability to participate in various organic transformations. The bromine atom at the para position relative to the methoxy group enhances electrophilic aromatic substitution reactions, while the methoxy group exerts a strong activating effect at the ortho and para positions. This combination of substituents makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, advances in synthetic methodologies have highlighted the utility of (4-Bromo-3-methoxyphenyl)methanethiol in the development of novel pharmaceuticals. Researchers have leveraged its reactivity to introduce diverse functional groups into aromatic scaffolds, leading to the discovery of compounds with potential therapeutic applications. For instance, derivatives of this molecule have been explored as intermediates in the synthesis of kinase inhibitors, which play a crucial role in targeting cancerous cells by inhibiting aberrant signaling pathways.

One notable area where this compound has made an impact is in the field of drug discovery. The thiol moiety serves as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores that enhance bioactivity. Additionally, the bromo substituent provides a convenient site for palladium-catalyzed cross-coupling reactions, enabling the construction of polycyclic structures with intricate stereochemistry. These features have been exploited in the design of small molecules that exhibit potent interactions with biological targets.

The methoxy group, while primarily serving as an electronic modifier, also contributes to solubility and metabolic stability, making it an attractive feature for drug candidates. Recent studies have demonstrated its role in modulating pharmacokinetic profiles, ensuring that synthesized compounds exhibit optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. This has spurred interest among pharmaceutical companies looking to develop next-generation therapeutics with improved efficacy and safety profiles.

From a materials science perspective, (4-Bromo-3-methoxyphenyl)methanethiol has been investigated for its potential use in organic electronics. The conjugated aromatic system combined with polar functional groups makes it a candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers have explored its incorporation into polymer matrices to enhance charge transport properties, contributing to advancements in flexible electronics and sustainable energy solutions.

The synthesis of (4-Bromo-3-methoxyphenyl)methanethiol itself is an intriguing challenge that has prompted innovation in synthetic chemistry. Traditional methods often involve multi-step sequences starting from readily available precursors such as 4-bromoanisole or 3-bromo-4-methylthiophenol. However, recent developments have introduced more efficient routes that minimize waste and improve yields. Catalytic methods employing transition metals have been particularly effective in achieving regioselective transformations without overfunctionalization.

One innovative approach involves the use of transition-metal-catalyzed thiolation reactions, where palladium or copper catalysts facilitate the introduction of sulfur atoms into aromatic systems under mild conditions. These methods not only enhance efficiency but also allow for scalable production suitable for industrial applications. Such advancements underscore the importance of developing sustainable synthetic strategies that align with green chemistry principles.

The versatility of (4-Bromo-3-methoxyphenyl)methanethiol extends beyond pharmaceuticals and materials science; it has found applications in agrochemicals as well. Researchers have utilized this compound as a precursor for synthesizing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. The ability to modify its structure allows chemists to fine-tune bioactivity against particular organisms without compromising safety or efficacy.

In conclusion,(4-Bromo-3-methoxyphenyl)methanethiol (CAS No. 1822632-33-6) stands as a testament to the ingenuity of modern chemical research. Its unique structural features make it indispensable in various fields ranging from drug development to advanced materials engineering. As scientific understanding evolves further,this compound will undoubtedly continue playing an instrumental role by enabling new discoveries across multiple disciplines within chemistry and beyond.